Rac-4-(3-chloro-phenyl)-4-nitro-butyric acid methyl ester

• Molecular Formula: C11H12ClNO4
• Molecular Weight: 257.67 g/mol
• IUPAC Name: methyl 4-(3-chlorophenyl)-4-nitrobutanoate
• InChI: InChI=1S/C11H12ClNO4/c1-17-11(14)6-5-10(13(15)16)8-3-2-4-9(12)7-8/h2-4,7,10H,5-6H2,1H3
• InChI Key: OFFRZBIXPFPUIS-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CCC(C1=CC(=CC=C1)Cl)[N+](=O)[O-]

Description

Rac-4-(3-chloro-phenyl)-4-nitro-butyric acid methyl ester is a useful research compound. Its molecular formula is C11H12ClNO4 and its molecular weight is 257.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1 g (5.828 mmol) 1-chloro-3-nitromethyl-benzene (CAS: 38362-91-3) at 0° C. in 2 ml dioxane was added 0.512 g (5.828 mmol) methyl acrylate followed by 3.3 g Amberlyst A-21. The reaction mixture was stirred overnight at room temperature, filtered and the filtrate was dried over sodium sulfate and concentrated in vacuo. The crude product was purified with flash column chromatography on silica gel (Eluent: Heptane/ethyl acetate 0 to 10%) to provide 980 mg (65%) of the title compound as a colorless oil.